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Compound of Interest

Compound Name: Methyl hypochlorite

CAS No.: 593-78-2

Cat. No.: B3344060

Get Quote

For researchers, scientists, and drug development professionals engaged in studies involving

reactive chlorine species, a thorough understanding of the kinetics of methyl hypochlorite
(CH₃OCl) is crucial. This guide provides a comparative analysis of the reaction kinetics of

methyl hypochlorite with key atmospheric radicals, details experimental methodologies for

these kinetic studies, and presents relevant photolysis data.

Gas-Phase Reaction Kinetics
The gas-phase reactions of methyl hypochlorite are of significant interest, particularly in the

context of atmospheric chemistry. The following table summarizes the experimentally

determined rate constants for the reaction of methyl hypochlorite with chlorine atoms (Cl).

Table 1: Rate Constants for the Gas-Phase Reaction of Methyl Hypochlorite with Chlorine

Atoms at 295 K
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Reaction
Rate Constant (k)
at 295 K (cm³
molecule⁻¹ s⁻¹)

Experimental
Method

Reference

CH₃OCl + Cl →

Products
(6.1 ± 0.6) x 10⁻¹¹ Relative Rate Method [1]

Reaction Mechanisms
Reaction with Chlorine Atoms (Cl)
The reaction between methyl hypochlorite and chlorine atoms primarily proceeds via two

pathways: chlorine abstraction and hydrogen abstraction. Experimental evidence indicates that

at room temperature (295 K), chlorine abstraction is the dominant pathway, accounting for

approximately 80% of the reaction.[1]

Chlorine Abstraction (Dominant Pathway): CH₃OCl + Cl → CH₃O + Cl₂

Hydrogen Abstraction (Minor Pathway): CH₃OCl + Cl → CH₂OCl + HCl

The prevalence of chlorine abstraction highlights the relative weakness of the O-Cl bond in

methyl hypochlorite.

Products

CH₃OCl

CH₃O•Chlorine Abstraction (~80%)

•CH₂OCl

Hydrogen Abstraction (~20%)

Cl•

Cl₂

HCl
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Caption: Reaction pathways for methyl hypochlorite with a chlorine radical.

Photolysis of Methyl Hypochlorite
While specific quantum yield data for the photolysis of methyl hypochlorite is not readily

available in the provided search results, the photochemistry of related hypochlorite species,

such as hypochlorous acid (HOCl) and the hypochlorite ion (OCl⁻), offers valuable comparative

insights. The photolysis of these compounds involves the cleavage of the O-Cl bond, producing

reactive radicals.

Table 2: Comparison of Photolysis Quantum Yields for Hypochlorous Acid (HOCl) and

Hypochlorite Ion (OCl⁻)

Compound Wavelength (nm) Quantum Yield (Φ) Products

HOCl 254 1.0 ± 0.1 •OH + Cl•

OCl⁻ 254 0.9 ± 0.1 O•⁻ + Cl•

The photolysis of methyl hypochlorite is expected to proceed similarly, with the primary

process being the homolytic cleavage of the O-Cl bond to produce a methoxy radical (CH₃O•)

and a chlorine atom (Cl•).

CH₃OCl + hν → CH₃O• + Cl•
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Photodissociation Products

Methyl Hypochlorite (CH₃OCl)

O-Cl Bond Cleavage

Photon (hν)

Products

Methoxy Radical (CH₃O•) Chlorine Atom (Cl•)

Click to download full resolution via product page

Caption: General workflow for the photolysis of methyl hypochlorite.

Experimental Protocols
Gas-Phase Kinetic Studies: Relative Rate Method
The rate constant for the reaction of methyl hypochlorite with chlorine atoms was determined

using the relative rate method. This technique involves comparing the rate of disappearance of

the target compound (CH₃OCl) with that of a reference compound for which the rate constant

of its reaction with the same radical is well-established.

Key Steps:

Radical Generation: Chlorine atoms are typically generated by the photolysis of molecular

chlorine (Cl₂) using a broad-spectrum light source (e.g., a xenon arc lamp).

Reaction Cell: The reactants (CH₃OCl, the reference compound, and Cl₂) are introduced into

a reaction chamber at a controlled temperature and pressure.
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Monitoring Reactant Decay: The concentrations of methyl hypochlorite and the reference

compound are monitored over time as they are consumed by the reaction with chlorine

atoms. Fourier Transform Infrared (FTIR) spectroscopy is a common analytical technique for

this purpose, as it allows for the simultaneous measurement of multiple species.

Data Analysis: The relative rate constant is calculated from the following relationship:

ln([CH₃OCl]₀ / [CH₃OCl]ₜ) / ln([Ref]₀ / [Ref]ₜ) = k_CH₃OCl / k_Ref

where:

[CH₃OCl]₀ and [CH₃OCl]ₜ are the initial and final concentrations of methyl hypochlorite.

[Ref]₀ and [Ref]ₜ are the initial and final concentrations of the reference compound.

k_CH₃OCl and k_Ref are the rate constants for the reactions of the chlorine atom with

methyl hypochlorite and the reference compound, respectively.

For the determination of the rate constant of CH₃OCl + Cl, ethane (C₂H₆) has been used as a

reference compound.[1]
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Measurement & Analysis
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Caption: Workflow for the relative rate method in gas-phase kinetics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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